N-(3-phenylpropyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-(3-phenylpropyl)-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C18H16F3N5O2/c19-18(20,21)28-15-10-8-14(9-11-15)26-24-16(23-25-26)17(27)22-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-11H,4,7,12H2,(H,22,27)
• InChI Key: XWTNRIFDSBMRIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)C2=NN(N=N2)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C18H16F3N5O2
• Molecular Weight: 391.3 g/mol

Description

N-(3-phenylpropyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide is a tetrazole compound that has gained significant attention in scientific research. This compound has been synthesized using various methods and has been extensively studied for its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemistry of Antitumor Agents

Research on antitumor imidazotetrazines revealed the synthesis and chemical interactions of compounds with potential broad-spectrum antitumor activity. This study explored the synthesis routes and decomposition behaviors of these compounds, shedding light on their mechanisms and potential as prodrugs for cancer treatment (Stevens et al., 1984).

Aromatic Polyamides with Ether and Isopropylidene Links

Research on aromatic polyamides highlighted the synthesis of polymers containing ether and isopropylidene or hexafluoroisopropylidene linkages. These studies are crucial for understanding the material properties, such as solubility, thermal stability, and film-forming capabilities, which could have implications in various industrial applications (Hsiao & Yu, 1996).

Synthesis of 5-(trifluoromethyl)-N-alkyl-1-(3-phenylisoquinoline-1-yl)-1H-pyrazole-4-carboxamides

A study detailed an efficient synthesis method for a series of carboxamides, showcasing the catalytic use of TBTU in the reaction of pyrazole carboxylic acid with amines. This research may offer insights into the development of new compounds with potential pharmaceutical applications (Prabakaran et al., 2012).

Development of Electroactive Polyamides

Investigations into the synthesis of electroactive polyamides with pendent carbazole groups contribute to the understanding of materials with potential applications in electronic devices. The study highlights their solubility, thermal stability, and electrochromic properties, which are essential for developing new materials for electronic and photonic technologies (Hsiao et al., 2013).

Synthesis of Aromatic Polyamides and Polyimides

Research on aromatic polyamides and polyimides bearing pendent 3,6-dimethoxycarbazole units has shed light on new synthesis routes and the characterization of these polymers. Such studies are pivotal for the development of materials with enhanced electrochemical stability and performance, relevant in various technological applications (Hsiao et al., 2015).